Cas no 1361912-46-0 (2-Chloro-5-(2,5-dichlorophenyl)nicotinaldehyde)

• Product Name: 2-Chloro-5-(2,5-dichlorophenyl)nicotinaldehyde
• CAS No: 1361912-46-0
• MF: C₁₂H₆Cl₃NO
• MW: 286.541140079498
• CID: 4926691
• Update Time: 2025-06-28

2-Chloro-5-(2,5-dichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,5-dichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H6Cl3NO/c13-9-1-2-11(14)10(4-9)7-3-8(6-17)12(15)16-5-7/h1-6H
• InChI Key： WFFMPZHBNROMLS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=NC(=C(C=O)C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 4.2
• Topological Polar Surface Area: 30

Additional information on 2-Chloro-5-(2,5-dichlorophenyl)nicotinaldehyde

Introduction to 2-Chloro-5-(2,5-dichlorophenyl)nicotinaldehyde (CAS No. 1361912-46-0)

2-Chloro-5-(2,5-dichlorophenyl)nicotinaldehyde (CAS No. 1361912-46-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of biological activities that make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2-Chloro-5-(2,5-dichlorophenyl)nicotinaldehyde is defined by a nicotinaldehyde core substituted with a 2,5-dichlorophenyl group and a chlorine atom at the 2-position. This arrangement imparts specific electronic and steric properties that influence its reactivity and biological interactions. The compound's ability to form stable complexes with various metal ions and its potential as a ligand in coordination chemistry further expand its utility in synthetic and analytical applications.

Recent studies have highlighted the potential of 2-Chloro-5-(2,5-dichlorophenyl)nicotinaldehyde in the development of novel therapeutic agents. One notable area of research is its use as an intermediate in the synthesis of antiviral compounds. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-Chloro-5-(2,5-dichlorophenyl)nicotinaldehyde exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that these derivatives effectively inhibit viral replication by interfering with key viral enzymes, making them promising candidates for further drug development.

In addition to its antiviral properties, 2-Chloro-5-(2,5-dichlorophenyl)nicotinaldehyde has shown promise in the treatment of neurodegenerative diseases. A study conducted at the University of California, Los Angeles (UCLA) investigated the neuroprotective effects of this compound. The results indicated that 2-Chloro-5-(2,5-dichlorophenyl)nicotinaldehyde can reduce oxidative stress and inflammation in neuronal cells, which are key factors contributing to the progression of diseases such as Alzheimer's and Parkinson's. These findings suggest that this compound may have therapeutic potential in slowing down or even reversing the damage caused by neurodegenerative processes.

The synthetic versatility of 2-Chloro-5-(2,5-dichlorophenyl)nicotinaldehyde also makes it an attractive starting material for the preparation of other biologically active molecules. Researchers at the Max Planck Institute for Chemical Biology have developed efficient synthetic routes to produce this compound on a larger scale, facilitating its use in high-throughput screening assays and combinatorial chemistry approaches. These advancements have accelerated the discovery of new lead compounds with diverse biological activities.

Furthermore, 2-Chloro-5-(2,5-dichlorophenyl)nicotinaldehyde has been explored for its potential as a fluorescent probe in cellular imaging applications. Its unique photophysical properties allow it to be used as a sensitive indicator for detecting changes in cellular environments. A study published in Bioconjugate Chemistry demonstrated that conjugates of 2-Chloro-5-(2,5-dichlorophenyl)nicotinaldehyde can be used to monitor intracellular pH levels and detect early signs of apoptosis. This application has significant implications for understanding cellular processes and developing diagnostic tools for various diseases.

In conclusion, 2-Chloro-5-(2,5-dichlorophenyl)nicotinaldehyde (CAS No. 1361912-46-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an important molecule for further investigation and development. As research continues to uncover new insights into its properties and uses, 2-Chloro-5-(2,5-dichlorophenyl)nicotinaldehyde is poised to play a significant role in advancing our understanding of disease mechanisms and developing innovative therapeutic strategies.